Cas no 137071-78-4 (3,6-Dichlorotrimellitic acid)

3,6-Dichlorotrimellitic acid is a chlorinated derivative of trimellitic acid, characterized by its high reactivity and utility as an intermediate in organic synthesis. The presence of two chlorine atoms at the 3- and 6-positions enhances its electrophilic properties, making it valuable for the production of advanced polymers, dyes, and specialty chemicals. Its aromatic carboxyl groups enable further functionalization, facilitating applications in high-performance materials. The compound exhibits good thermal stability and solubility in polar organic solvents, which supports its use in controlled reactions. Its precise structure allows for tailored modifications in synthetic pathways, contributing to its role in fine chemical and pharmaceutical manufacturing.
3,6-Dichlorotrimellitic acid structure
3,6-Dichlorotrimellitic acid structure
Product Name:3,6-Dichlorotrimellitic acid
CAS No:137071-78-4
MF:C9H4Cl2O6
MW:279.03046131134
MDL:MFCD16294491
CID:1040365
PubChem ID:15923461
Update Time:2025-05-27

3,6-Dichlorotrimellitic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dichlorobenzene-1,2,4-tricarboxylic acid
    • 2,5-DICHLORO1,3,4-TRIMELLITIC ACID
    • 3,6-Dichloro trimellitic acid
    • AK-87424
    • ANW-65883
    • CTK8C1102
    • KB-234320
    • X0207
    • 3,6-dichlorotrimellitic acid
    • C9H4Cl2O6
    • EOS410
    • BCP13847
    • 2,5-Dichloro-1,3,4-trimelitic acid
    • AX8236547
    • 2,5-Dichloro-1,3,4-benzenetricarboxylic acid
    • F12201
    • CS-5025
    • DTXSID00579685
    • PD100570
    • HY-D0828
    • AS-66902
    • AKOS016005578
    • 3,6-dichlorotrimelliticacid
    • AMY6420
    • MFCD16294491
    • 137071-78-4
    • A886561
    • DB-063184
    • SCHEMBL5465587
    • 1,2,4-Benzenetricarboxylic acid, 3,6-dichloro-
    • 3,6-Dichlorotrimellitic acid
    • MDL: MFCD16294491
    • Inchi: 1S/C9H4Cl2O6/c10-3-1-2(7(12)13)6(11)5(9(16)17)4(3)8(14)15/h1H,(H,12,13)(H,14,15)(H,16,17)
    • InChI Key: WFLALXNBVTWGKP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=C(C(C(=O)O)=C1C(=O)O)Cl

Computed Properties

  • Exact Mass: 277.93852
  • Monoisotopic Mass: 277.9384932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.848
  • Boiling Point: 307.4±42.0 °C at 760 mmHg
  • Flash Point: 139.7±27.9 °C
  • PSA: 111.9
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,6-Dichlorotrimellitic acid Security Information

3,6-Dichlorotrimellitic acid Pricemore >>

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Additional information on 3,6-Dichlorotrimellitic acid

Recent Advances in the Study of 3,6-Dichlorotrimellitic Acid (CAS: 137071-78-4) and Its Applications in Chemical Biology and Pharmaceutical Research

3,6-Dichlorotrimellitic acid (CAS: 137071-78-4) is a key intermediate in the synthesis of high-performance polymers and pharmaceutical compounds. Recent studies have highlighted its potential in drug development, particularly as a building block for novel therapeutic agents. This research brief consolidates the latest findings on the chemical properties, synthetic applications, and biological activities of 3,6-dichlorotrimellitic acid, providing insights into its growing importance in the field.

One of the most significant advancements in the study of 3,6-dichlorotrimellitic acid is its role in the development of polyimide materials. Researchers have demonstrated that this compound can be used to synthesize thermally stable and mechanically robust polyimides, which are essential for aerospace and electronics applications. A 2023 study published in the Journal of Polymer Science detailed the optimization of polymerization conditions using 3,6-dichlorotrimellitic acid, achieving enhanced material properties such as higher glass transition temperatures and improved solubility.

In the pharmaceutical sector, 3,6-dichlorotrimellitic acid has garnered attention for its potential as a precursor in the synthesis of bioactive molecules. A recent Nature Communications article (2024) reported its use in the construction of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study revealed that derivatives of 3,6-dichlorotrimellitic acid exhibited potent inhibitory effects, suggesting its utility in developing anti-inflammatory drugs.

Further investigations into the biological activity of 3,6-dichlorotrimellitic acid have explored its interactions with cellular targets. For instance, a 2024 Bioorganic & Medicinal Chemistry study investigated its binding affinity to certain protein receptors, uncovering its potential as a scaffold for designing receptor modulators. These findings underscore the versatility of 3,6-dichlorotrimellitic acid in both material science and drug discovery.

Despite these promising developments, challenges remain in the large-scale production and purification of 3,6-dichlorotrimellitic acid. Recent efforts have focused on improving synthetic routes to enhance yield and reduce environmental impact. A 2023 Green Chemistry publication proposed a solvent-free catalytic method for its synthesis, which not only increased efficiency but also aligned with sustainable chemistry principles.

In conclusion, 3,6-dichlorotrimellitic acid (CAS: 137071-78-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual utility in advanced materials and drug development highlights its broad applicability. Future research directions may include exploring its use in nanotechnology and targeted drug delivery systems, further expanding its impact on the field.

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